Cas no 15446-14-7 (Benzene,1-chloro-4-(2-propen-1-ylthio)-)

• Product Name: Benzene,1-chloro-4-(2-propen-1-ylthio)-
• CAS No: 15446-14-7
• MF: C₉H₉ClS
• MW: 184.685760259628
• MDL: MFCD04274934
• CID: 176484
• PubChem ID: 271496
• Update Time: 2025-04-19

Benzene,1-chloro-4-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(2-propen-1-ylthio)-
• 1-chloro-4-prop-2-enylsulfanylbenzene
• (S)-allyl-p-chlorothiophenol
• 1-allylsulfanyl-4-chloro-benzene
• 1-chloro-4-(2-propenylthio)benzene
• 1-chloro-4-(prop-2-en-1-ylsulfanyl)benzene
• 1-chloro-4-[(2-propenyl)thio]benzene
• 4-chlorophenyl allyl sulfide
• 4-chlorophenyl prop-2-enyl sulfide
• AC1L6QG7
• AC1Q3OOH
• AG-K-98203
• allyl 4-chlorophenyl sulfide
• AR-1C2396
• CTK4C8262
• NSC115076
• SureCN5854053
• starbld0045231
• 1-Chloro-4-[(prop-2-en-1-yl)sulfanyl]benzene
• 1-Allylsulfanyl-4-chlorobenzene
• SCHEMBL5854053
• NSC-115076
• 15446-14-7
• DTXSID90297280
• Allyl(4-chlorophenyl)sulfane

• MDL： MFCD04274934
• Inchi： 1S/C9H9ClS/c1-2-7-11-9-5-3-8(10)4-6-9/h2-6H,1,7H2
• InChI Key： GUQRBCWKKOWSNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC=C

Computed Properties

• Exact Mass: 184.01147
• Monoisotopic Mass: 184.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.58
• PSA: 0
• LogP: 3.61810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers